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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, reactivity, and applications of 2,6-dimethyl-4-heptanol. All quantitative
data is presented in structured tables for ease of reference, and key experimental
methodologies are detailed.

Compound Identification and Structural Formula

2,6-Dimethyl-4-heptanol is a branched-chain secondary alcohol.[1][2] Its structure consists of a
seven-carbon chain with methyl groups at positions 2 and 6, and a hydroxyl group at position 4.
[1][2] This structure is also known by several synonyms, most commonly as Diisobutylcarbinol.

[3]
Chemical Structure:

Key Identifiers:

IUPAC Name: 2,6-dimethylheptan-4-ol[3]

CAS Number: 108-82-7[3]

Molecular Formula: CoH200[3]

Synonyms: Diisobutylcarbinol, 2,6-Dimethylheptan-4-ol, Diisobutylmethanol[1][2]
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Physicochemical and Spectroscopic Properties

2,6-Dimethyl-4-heptanol is a colorless liquid with limited solubility in water but soluble in organic

solvents like alcohol and ether.[1][3] A summary of its key physical and chemical properties is

provided below.

Property Value Reference(s)
Molecular Weight 144.25 g/mol [3]
Density 0.809 g/mL at 25 °C [4]
Boiling Point 178 °C at 760 mmHg [4]
Melting Point Sets to a glass below -65 °C [3]
Flash Point 66 °C (150.8 °F) - closed cup [4]
Refractive Index (n20/D) 1.423 [4]
Vapor Density 4.97 (Air=1) [3]

Insoluble in water; Soluble in

Solubility [3]
alcohol and ether
HXQPUEQDBSPXTE-

InChl Key [2][5]
UHFFFAOYSA-N

SMILES Cc(C)cc(o)cec(oe [2]

Synthesis and Experimental Protocols

A common and efficient method for the laboratory synthesis of 2,6-dimethyl-4-heptanol is the

reduction of the corresponding ketone, 2,6-dimethyl-4-heptanone (diisobutyl ketone). This can

be achieved using various reducing agents. An alternative approach involves a Grignard

reaction.

Experimental Protocol: Synthesis via Ketone Reduction

This protocol is based on established methods for the reduction of ketones to secondary

alcohols.
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Reaction: Reduction of 2,6-Dimethyl-4-heptanone
Materials:

e 2,6-Dimethyl-4-heptanone

e Sodium borohydride (NaBHa)

e Methanol (or Ethanol)

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

o Deionized water

Procedure:

 In a round-bottomed flask equipped with a magnetic stirrer, dissolve 2,6-dimethyl-4-
heptanone (1 equivalent) in methanol at 0 °C (ice bath).

e Slowly add sodium borohydride (1.1 equivalents) to the solution in small portions,
maintaining the temperature below 10 °C.

» After the addition is complete, remove the ice bath and allow the mixture to stir at room
temperature for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography
(TLC).

e Once the reaction is complete, cool the flask back to 0 °C and slowly add deionized water to
qguench the excess NaBHa.

* Remove the methanol under reduced pressure using a rotary evaporator.

o Transfer the remaining aqueous layer to a separatory funnel and extract the product with
diethyl ether (3 x volume of aqueous layer).
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o Combine the organic extracts and wash sequentially with deionized water and saturated
agueous NHa4Cl solution.

» Dry the organic layer over anhydrous MgSOu, filter, and concentrate the solvent under
reduced pressure to yield the crude 2,6-dimethyl-4-heptanol.

e The product can be further purified by fractional distillation if required.

(2,6-Dimethyl-4-heptanon9

1. NaBHa4, Methanol, 0°C
2. H20 Quench

Reduction

2,6-Dimethyl-4-heptanol

Click to download full resolution via product page

Diagram 1. Synthesis of 2,6-dimethyl-4-heptanol via ketone reduction.

Chemical Reactivity and Applications

As a secondary alcohol, 2,6-dimethyl-4-heptanol undergoes typical reactions such as oxidation
to the corresponding ketone, esterification with carboxylic acids or their derivatives, and acid-
catalyzed dehydration.[1][2]

Acid-Catalyzed Dehydration

When heated in the presence of a strong acid catalyst like sulfuric acid (H2S0Oa4), 2,6-dimethyl-
4-heptanol undergoes an E1 elimination reaction to form alkenes. The mechanism involves
protonation of the hydroxyl group to form a good leaving group (water), followed by the loss of
water to generate a secondary carbocation intermediate. A subsequent deprotonation from an
adjacent carbon yields the alkene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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